Cas no 78293-44-4 (bicyclo[4.1.0]heptan-2-amine hydrochloride)

• Product Name: bicyclo[4.1.0]heptan-2-amine hydrochloride
• CAS No: 78293-44-4
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• CID: 1792871
• PubChem ID: 3060811
• Update Time: 2025-05-23

bicyclo[4.1.0]heptan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• bicyclo[4.1.0]heptan-2-amine hydrochloride
• Norcarane-2-amine, hydrochloride, (Z)-
• bicyclo[4.1.0]heptan-5-amine,hydrochloride
• CS-0223946
• DTXSID60999648
• bicyclo[4.1.0]heptan-2-aminehydrochloride
• EN300-117141
• Bicyclo[4.1.0]heptan-2-amine--hydrogen chloride (1/1)
• 78293-44-4
• AKOS026743845
• bicyclo[4.1.0]heptan-2-amine;hydrochloride
• Bicyclo[4.1.0]?heptan-?2-?amine Hydrochloride

• Inchi： 1S/C7H13N.ClH/c8-7-3-1-2-5-4-6(5)7;/h5-7H,1-4,8H2;1H
• InChI Key： WCVFUHDAUIXONO-UHFFFAOYSA-N
• SMILES： Cl.NC1CCCC2CC21

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

bicyclo[4.1.0]heptan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on bicyclo[4.1.0]heptan-2-amine hydrochloride

Comprehensive Overview of bicyclo[4.1.0]heptan-2-amine hydrochloride (CAS No. 78293-44-4)

bicyclo[4.1.0]heptan-2-amine hydrochloride (CAS No. 78293-44-4) is a specialized organic compound with a unique bicyclic structure, making it a subject of interest in pharmaceutical and chemical research. The compound's bicyclo[4.1.0]heptane framework, combined with an amine functional group, offers versatile reactivity, enabling its use in synthetic chemistry and drug discovery. Researchers often explore its potential as a building block for bioactive molecules due to its rigid scaffold, which can enhance binding affinity in target interactions.

In recent years, the demand for novel amine derivatives like bicyclo[4.1.0]heptan-2-amine hydrochloride has surged, driven by advancements in medicinal chemistry and catalysis. Its hydrochloride salt form improves solubility, facilitating applications in aqueous reaction systems. This compound is particularly relevant in the context of small-molecule drug development, where its structural features align with trends favoring three-dimensional molecular architectures to overcome flatness-related limitations in lead optimization.

The synthesis of bicyclo[4.1.0]heptan-2-amine hydrochloride typically involves cyclopropanation strategies, leveraging strained ring systems to achieve high-energy intermediates. Such methods are frequently discussed in organic synthesis forums and academic publications, reflecting broader interest in ring-strain utilization for functional group transformations. Its CAS No. 78293-44-4 serves as a critical identifier in chemical databases, aiding researchers in tracking its properties and applications.

From an industrial perspective, this compound aligns with the growing focus on sustainable chemistry. Its potential role in green synthesis pathways is under investigation, particularly in reducing waste generation through atom-economical reactions. Discussions on platforms like ResearchGate and PubMed highlight its utility in enantioselective catalysis, a hot topic in asymmetric synthesis. These attributes make it a candidate for addressing challenges in chiral amine production, a key area in agrochemical and pharmaceutical manufacturing.

Analytical characterization of bicyclo[4.1.0]heptan-2-amine hydrochloride employs techniques such as NMR spectroscopy and mass spectrometry, with data often shared in open-access journals to support reproducibility. The compound’s stability profile and storage conditions are frequently queried in chemical supplier FAQs, underscoring practical handling considerations. As computational tools like molecular docking gain traction, its structural motifs are increasingly modeled to predict interactions with biological targets.

In summary, bicyclo[4.1.0]heptan-2-amine hydrochloride (CAS No. 78293-44-4) represents a convergence of synthetic utility and theoretical intrigue. Its applications span drug design, material science, and methodology development, resonating with contemporary themes in precision chemistry. Ongoing studies continue to unveil its potential, solidifying its place in the toolkit of modern chemists.